![molecular formula C11H11NO3S2 B2622783 2-(6-Ethoxybenzothiazol-2-ylthio)acetic acid CAS No. 131317-46-9](/img/structure/B2622783.png)
2-(6-Ethoxybenzothiazol-2-ylthio)acetic acid
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Description
2-(6-Ethoxybenzothiazol-2-ylthio)acetic acid, also known as EBTAA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EBTAA is a thiazole derivative that is synthesized through a multi-step process, and its unique structure makes it a promising candidate for use in biochemical and physiological studies. In
Scientific Research Applications
- EBTTA derivatives have demonstrated antibacterial potential against various bacterial strains. Researchers have investigated their efficacy in inhibiting bacterial growth, making them promising candidates for novel antibiotics .
- EBTTA-based compounds exhibit antifungal activity against pathogenic fungi. These derivatives have been evaluated for their ability to combat fungal infections, including those caused by Candida and Aspergillus species .
- EBTTA derivatives possess antioxidant properties, which are crucial for combating oxidative stress and preventing cellular damage. Their radical-scavenging abilities make them relevant in the context of health and disease .
- Researchers have explored the anti-inflammatory effects of EBTTA derivatives. These compounds may modulate inflammatory pathways, potentially aiding in the treatment of inflammatory diseases .
- EBTTA analogs have been studied for their anti-proliferative activity against cancer cells. Their impact on cell viability, apoptosis, and cell cycle progression is an area of active research .
- EBTTA can form stable complexes with transition metals. These metal complexes exhibit unique properties, such as luminescence, catalytic activity, and potential applications in materials science and bioinorganic chemistry .
Antibacterial Activity
Antifungal Properties
Antioxidant Effects
Anti-Inflammatory Potential
Anti-Cancer Investigations
Metal Complexes and Coordination Chemistry
properties
IUPAC Name |
2-[(6-ethoxy-1,3-benzothiazol-2-yl)sulfanyl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3S2/c1-2-15-7-3-4-8-9(5-7)17-11(12-8)16-6-10(13)14/h3-5H,2,6H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJYREGRATOEONE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)SCC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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